N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,6-dimethoxybenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C24H30N2O5/c1-15(2)13-26-17-12-16(10-11-18(17)31-14-24(3,4)23(26)28)25-22(27)21-19(29-5)8-7-9-20(21)30-6/h7-12,15H,13-14H2,1-6H3,(H,25,27)
• InChI Key: KMJGOAZMNSKLCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=C(C=CC=C3OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C24H30N2O5 and its molecular weight is 426.513. The purity is usually 95%.
BenchChem offers high-quality N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,6-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,6-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Polycyclic Systems

The synthesis and structural analysis of novel polycyclic systems containing the 1,4-benzodiazepine and isoindolinone fragments have been explored. The study discusses the dehydration of certain benzoic acids leading to the formation of a fused pentacyclic system, showcasing the chemical versatility of these compounds (Ukhin et al., 2011).

Serotonin-3 Receptor Antagonists

Research into the development of potent serotonin-3 (5-HT3) receptor antagonists has led to the discovery that certain N-substituted benzamides exhibit significant 5-HT3 receptor antagonistic activity. This has implications for the development of new therapeutics in areas such as psychiatry and oncology (Harada et al., 1995).

Vasopressin V2 Receptor Antagonists

The enantioselective synthesis of metabolites of the Vasopressin V2 receptor antagonist OPC-31260 via lipase-catalyzed transesterification highlights the importance of stereoselectivity in the pharmacological activity and metabolism of drug candidates (Matsubara et al., 2000).

Agricultural Applications

Solid lipid nanoparticles and polymeric nanocapsules have been studied for the sustained release of agricultural chemicals such as carbendazim and tebuconazole, offering new strategies for disease prevention and control in crops with reduced environmental impact (Campos et al., 2015).